Cas no 1805137-29-4 (Ethyl 2-amino-3-(difluoromethyl)-6-hydroxypyridine-4-acetate)

• Product Name: Ethyl 2-amino-3-(difluoromethyl)-6-hydroxypyridine-4-acetate
• CAS No: 1805137-29-4
• MF: C₁₀H₁₂F₂N₂O₃
• MW: 246.210689544678
• CID: 4915966
• Update Time: 2025-06-27

Ethyl 2-amino-3-(difluoromethyl)-6-hydroxypyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-amino-3-(difluoromethyl)-6-hydroxypyridine-4-acetate

• Inchi： 1S/C10H12F2N2O3/c1-2-17-7(16)4-5-3-6(15)14-10(13)8(5)9(11)12/h3,9H,2,4H2,1H3,(H3,13,14,15)
• InChI Key： DYPSPADJHPNKOI-UHFFFAOYSA-N
• SMILES： FC(C1=C(N)NC(C=C1CC(=O)OCC)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 402
• XLogP3: -0.4
• Topological Polar Surface Area: 81.4

Additional information on Ethyl 2-amino-3-(difluoromethyl)-6-hydroxypyridine-4-acetate

Introduction to Ethyl 2-amino-3-(difluoromethyl)-6-hydroxypyridine-4-acetate (CAS No. 1805137-29-4)

Ethyl 2-amino-3-(difluoromethyl)-6-hydroxypyridine-4-acetate (CAS No. 1805137-29-4) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of new therapeutic agents. The presence of a difluoromethyl group and a hydroxyl moiety in the pyridine ring contributes to its distinct chemical properties and biological activities.

The chemical structure of Ethyl 2-amino-3-(difluoromethyl)-6-hydroxypyridine-4-acetate is composed of a pyridine ring substituted with an amino group, a difluoromethyl group, and a hydroxyl group, with an ethyl ester at the 4-position. These functional groups play crucial roles in determining the compound's reactivity, solubility, and pharmacological profile. The difluoromethyl group, in particular, is known for its ability to enhance metabolic stability and improve drug-like properties.

Recent studies have explored the potential of Ethyl 2-amino-3-(difluoromethyl)-6-hydroxypyridine-4-acetate as a lead compound for various therapeutic applications. One notable area of research is its activity as a modulator of specific enzymes and receptors. For instance, preliminary data suggest that this compound exhibits potent inhibitory activity against certain kinases, which are key targets in cancer therapy. Additionally, it has shown promise as an antagonist of specific G protein-coupled receptors (GPCRs), which are implicated in various neurological disorders.

In the context of drug discovery, the synthesis and optimization of Ethyl 2-amino-3-(difluoromethyl)-6-hydroxypyridine-4-acetate have been extensively studied. Researchers have developed efficient synthetic routes to produce this compound with high yields and purity. One such method involves the sequential introduction of functional groups onto the pyridine scaffold, followed by esterification to form the final product. These synthetic strategies not only facilitate large-scale production but also allow for the generation of structurally diverse analogs for further biological evaluation.

The pharmacokinetic properties of Ethyl 2-amino-3-(difluoromethyl)-6-hydroxypyridine-4-acetate have also been investigated to assess its suitability as a drug candidate. Studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its high oral bioavailability and low toxicity make it an attractive candidate for preclinical and clinical development.

Clinical trials are currently underway to evaluate the safety and efficacy of Ethyl 2-amino-3-(difluoromethyl)-6-hydroxypyridine-4-acetate in treating various diseases. Early results from phase I trials have demonstrated that the compound is well-tolerated by patients and shows promising therapeutic effects. These findings have paved the way for more advanced clinical studies to further validate its potential as a novel therapeutic agent.

In conclusion, Ethyl 2-amino-3-(difluoromethyl)-6-hydroxypyridine-4-acetate (CAS No. 1805137-29-4) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic uses, contributing to advancements in drug discovery and development.